molecular formula C10H8N2O B8548627 4-phenyl-1H-imidazole-5-carbaldehyde

4-phenyl-1H-imidazole-5-carbaldehyde

Cat. No.: B8548627
M. Wt: 172.18 g/mol
InChI Key: XNRFNVMAYPXUOY-UHFFFAOYSA-N
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Description

4-phenyl-1H-imidazole-5-carbaldehyde is a useful research compound. Its molecular formula is C10H8N2O and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8N2O

Molecular Weight

172.18 g/mol

IUPAC Name

4-phenyl-1H-imidazole-5-carbaldehyde

InChI

InChI=1S/C10H8N2O/c13-6-9-10(12-7-11-9)8-4-2-1-3-5-8/h1-7H,(H,11,12)

InChI Key

XNRFNVMAYPXUOY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(NC=N2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,4-Dioxane (10 ml) was mixed with 1 g of (4-phenyl-1H-imidazol-5-yl)methyl alcohol and 3 g of activated manganese dioxide. The obtained mixture was treated at 80° C. for 30 minutes to conduct a reaction. The reaction mixture was passed through a hot filter and the filter cake was washed with acetone. The washings and the filtrate were combined and concentrated to give 0.7 g of the title compound.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
catalyst
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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